2-[4-(5-Acetyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide

• IUPAC Name: 2-[4-(5-acetyl-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide
• InChI: InChI=1S/C16H20N4O4S/c1-8-14(9(2)21)15(19-16(25)18-8)10-4-5-11(12(6-10)23-3)24-7-13(22)20-17/h4-6,15H,7,17H2,1-3H3,(H,20,22)(H2,18,19,25)
• InChI Key: MSDPQOFSILQCLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)NN)OC)C(=O)C
• Molecular Formula: C16H20N4O4S
• Molecular Weight: 364.4 g/mol

Description

The compound is a light brown substance with a molecular weight of 290.29. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of similar compounds often involves the interaction of the methyl ester of (6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-3-pyrimidinyl)acetic acid with Lawesson’s reagent. The corresponding 4-thioxo derivative is synthesized, and its alkylation with methyl bromoacetate has been studied, as has its interaction with N-nucleophiles, amines, and hydrazines.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR (DMSO-d6) and 13C NMR (DMSO-d6) spectra provide information about the hydrogen and carbon atoms in the molecule. Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve [3+3], [4+2], [5+1] cyclization processes or domino reactions. The literature data analysis shows that the title compounds possess diverse biological activities.

Physical And Chemical Properties Analysis

The compound is light brown in color and has a melting point of over 250°C. Its 1H NMR (DMSO-d6) and 13C NMR (DMSO-d6) spectra provide information about its physical and chemical properties.

Mechanism of Action

The mechanism of action of similar compounds often involves their interaction with various biological targets. For instance, some compounds show antimicrobial and anticancer potential.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, such as its antimicrobial and anticancer potential. Additionally, the development of new synthetic methods for this and similar compounds could be a valuable area of future research.